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Introduction
2,4,7-Trimethylnonane is a branched-chain alkane with the molecular formula C₁₂H₂₆. As a

member of the alkane family, it is a saturated hydrocarbon, characterized by single bonds

between its carbon atoms. This structural feature imparts a nonpolar nature and relatively low

reactivity to the molecule. Understanding the physicochemical characteristics of 2,4,7-
trimethylnonane is crucial for its application in various research and industrial settings,

including its potential use as a solvent, a component in fuel blends, or as a reference standard

in analytical chemistry. This technical guide provides a comprehensive overview of the known

physicochemical properties of 2,4,7-trimethylnonane, details the experimental methodologies

for their determination, and presents a logical workflow for physicochemical characterization.

Core Physicochemical Characteristics
The physical properties of 2,4,7-trimethylnonane are influenced by its molecular structure,

specifically its branching, which affects the intermolecular van der Waals forces.[1][2]

Generally, branched alkanes exhibit lower boiling points than their straight-chain isomers due to

a smaller surface area, which reduces the effectiveness of these intermolecular attractions.[2]

[3][4][5] The melting point of branched alkanes is less predictable and is influenced by both

branching and molecular symmetry.[3]
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The following table summarizes the available quantitative physicochemical data for 2,4,7-
trimethylnonane. It is important to note that while some experimental values are available

from chemical databases, detailed experimental conditions and primary literature citations are

not always provided. Computed values from databases like PubChem are also included for

comparison.

Property Value Source Notes

Molecular Formula C₁₂H₂₆
ChemBK,

PubChem[6][7]
-

Molecular Weight 170.33 g/mol PubChem[7] Computed

Boiling Point 194 °C
ChemBK,

ChemicalBook[6][8]

Experimental value,

specific conditions not

cited.

Melting Point -50.8 °C
ChemBK,

ChemicalBook[6][8]
Estimated value.

Density 0.7485 g/cm³
ChemBK,

ChemicalBook[6][8]

Experimental value,

temperature not

specified.

Refractive Index 1.4200
ChemBK,

ChemicalBook[6][8]

Experimental value,

specific conditions not

cited.

XLogP3-AA 5.8 PubChem[7]
Computed measure of

hydrophobicity.

Topological Polar

Surface Area
0 Å² PubChem[7]

Computed. Consistent

with a nonpolar

alkane.

Experimental Protocols
Accurate determination of physicochemical properties is fundamental to chemical

characterization. The following sections detail the general experimental methodologies
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applicable to the determination of the key properties of liquid alkanes like 2,4,7-
trimethylnonane.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For a pure compound, the boiling point is a characteristic physical constant.

Methodology:

A common and effective method for determining the boiling point of a small sample of a liquid is

the micro boiling point determination using a Thiele tube or a similar apparatus.

Sample Preparation: A small amount of 2,4,7-trimethylnonane (a few milliliters) is placed in

a small test tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

test tube containing the sample.

Heating: The test tube assembly is attached to a thermometer and heated in a controlled

manner, often using an oil bath within a Thiele tube to ensure uniform heating.

Observation: As the temperature rises, a steady stream of bubbles will emerge from the

open end of the capillary tube. The heat source is then removed.

Boiling Point Determination: The liquid is allowed to cool slowly. The boiling point is the

temperature at which the liquid just begins to enter the capillary tube. This is the point where

the vapor pressure of the sample equals the atmospheric pressure.

Pressure Correction: The atmospheric pressure at the time of the experiment should be

recorded, as boiling points are pressure-dependent. Standard boiling points are reported at 1

atm (760 mmHg).

Determination of Density
Density is the mass per unit volume of a substance and is a fundamental physical property.

Methodology:
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The density of a liquid can be determined using a pycnometer or a digital density meter.

Pycnometer Calibration: A pycnometer, a glass flask with a precise volume, is first cleaned,

dried, and weighed empty. It is then filled with a reference liquid of known density (e.g.,

deionized water) at a specific temperature, and weighed again. This allows for the precise

determination of the pycnometer's volume.

Sample Measurement: The calibrated pycnometer is emptied, dried, and filled with 2,4,7-
trimethylnonane.

Weighing: The pycnometer containing the sample is weighed at the same temperature as the

calibration.

Calculation: The density of 2,4,7-trimethylnonane is calculated by dividing the mass of the

sample by the volume of the pycnometer.

Temperature Control: It is crucial to perform all measurements at a constant and recorded

temperature, as density is temperature-dependent.

Determination of Refractive Index
The refractive index of a substance is a dimensionless number that describes how fast light

travels through that material. It is a characteristic property of a pure compound.

Methodology:

An Abbe refractometer is commonly used to measure the refractive index of liquids.

Instrument Calibration: The refractometer is calibrated using a standard liquid with a known

refractive index (e.g., distilled water).

Sample Application: A few drops of 2,4,7-trimethylnonane are placed on the prism of the

refractometer.

Measurement: The prism is closed, and light is passed through the sample. The user adjusts

the instrument to bring the dividing line between the light and dark fields into focus and

aligns it with the crosshairs in the eyepiece.
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Reading: The refractive index is read directly from the instrument's scale.

Temperature and Wavelength: The measurement is typically performed at a standard

temperature (e.g., 20°C or 25°C) and with a specific wavelength of light (usually the sodium

D-line at 589 nm). The temperature should be controlled and recorded.

Determination of Solubility
Solubility is the property of a solute to dissolve in a solvent to form a homogeneous solution. As

a nonpolar alkane, 2,4,7-trimethylnonane is expected to be soluble in nonpolar organic

solvents and insoluble in polar solvents like water.[2]

Methodology:

A qualitative assessment of solubility can be performed through simple mixing experiments.

Solvent Selection: A range of solvents with varying polarities should be chosen (e.g., water,

ethanol, acetone, toluene, hexane).

Mixing: A small, measured amount of 2,4,7-trimethylnonane (e.g., 0.1 mL) is added to a

specific volume of each solvent (e.g., 3 mL) in a test tube.

Observation: The mixture is agitated, and the formation of a homogeneous solution (soluble)

or the presence of separate layers or cloudiness (insoluble) is observed.

Quantitative Determination (Optional): For a quantitative measurement, a saturated solution

can be prepared, and the concentration of the dissolved alkane can be determined using

techniques like gas chromatography after calibration.

Mandatory Visualization
The following diagrams illustrate the logical workflow for the physicochemical characterization

of 2,4,7-trimethylnonane and a general representation of the factors influencing alkane

properties.
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Caption: Workflow for the synthesis, purification, and physicochemical characterization of 2,4,7-
trimethylnonane.
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Caption: Logical relationship between molecular structure and the physicochemical properties

of branched alkanes.

Conclusion
This technical guide has summarized the available physicochemical data for 2,4,7-
trimethylnonane and outlined the standard experimental protocols for their determination.

While some experimental values are reported in chemical databases, a comprehensive, peer-

reviewed dataset for this specific isomer is not readily available in the public domain. The

provided methodologies offer a robust framework for researchers to experimentally determine

these properties with high accuracy. The presented workflow and relationship diagrams provide

a clear overview of the characterization process and the underlying principles governing the

physical behavior of this branched alkane. Further experimental investigation is encouraged to

validate and expand upon the existing data for 2,4,7-trimethylnonane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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